2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 1171917-16-0
VCID: VC2982811
InChI: InChI=1S/C11H9N3O4S/c15-8(13-11-12-3-5-19-11)6-14-4-1-2-7(9(14)16)10(17)18/h1-5H,6H2,(H,17,18)(H,12,13,15)
SMILES: C1=CN(C(=O)C(=C1)C(=O)O)CC(=O)NC2=NC=CS2
Molecular Formula: C11H9N3O4S
Molecular Weight: 279.27 g/mol

2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid

CAS No.: 1171917-16-0

Cat. No.: VC2982811

Molecular Formula: C11H9N3O4S

Molecular Weight: 279.27 g/mol

* For research use only. Not for human or veterinary use.

2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid - 1171917-16-0

Specification

CAS No. 1171917-16-0
Molecular Formula C11H9N3O4S
Molecular Weight 279.27 g/mol
IUPAC Name 2-oxo-1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridine-3-carboxylic acid
Standard InChI InChI=1S/C11H9N3O4S/c15-8(13-11-12-3-5-19-11)6-14-4-1-2-7(9(14)16)10(17)18/h1-5H,6H2,(H,17,18)(H,12,13,15)
Standard InChI Key KKXUFRZWLLQGSH-UHFFFAOYSA-N
SMILES C1=CN(C(=O)C(=C1)C(=O)O)CC(=O)NC2=NC=CS2
Canonical SMILES C1=CN(C(=O)C(=C1)C(=O)O)CC(=O)NC2=NC=CS2

Introduction

Chemical Identity and Structural Properties

2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid is a complex organic compound belonging to the class of thiazole derivatives. The compound incorporates multiple heterocyclic rings, including a pyridine and a thiazole ring system, making it structurally unique and functionally versatile.

Basic Identification Parameters

The compound has been well-characterized with the following identifying parameters:

ParameterValue
CAS Registry Number1171917-16-0
PubChem CID46737110
Molecular FormulaC₁₁H₉N₃O₄S
Molecular Weight279.27 g/mol
IUPAC Name2-oxo-1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridine-3-carboxylic acid
InChIKeyKKXUFRZWLLQGSH-UHFFFAOYSA-N

Structural Features

The molecular structure of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid comprises several key structural elements that contribute to its chemical properties and potential biological activities:

  • A 2-oxo-1,2-dihydropyridine core structure

  • A carboxylic acid group at position 3 of the pyridine ring

  • A thiazole ring connected via a carbamoylmethyl linker

  • Multiple hydrogen bond acceptors and donors that facilitate molecular interactions

The compound's SMILES notation (C1=CN(C(=O)C(=C1)C(=O)O)CC(=O)NC2=NC=CS2) provides a linear representation of its structure, highlighting the connectivity between its constituent atoms .

Synthesis Methods

The synthesis of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid typically involves multi-step reactions that require careful control of conditions to ensure high yields and purity of the final product.

Analytical Characterization

The structural confirmation and purity assessment of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid rely on various analytical techniques.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are commonly employed to confirm the structure of this compound:

  • ¹H NMR would show characteristic signals for the aromatic protons of both the pyridine and thiazole rings

  • ¹³C NMR would confirm the presence of carbonyl carbons (from the amide, lactam, and carboxylic acid functionalities)

  • Mass spectrometry would show a molecular ion peak consistent with the molecular weight of 279.27 g/mol, with fragmentation patterns characteristic of the structural features present

Supplier InformationDetails
Avantor Product Number101850-722
Package Size500 mg
MFCD NumberMFCD12028508

Other suppliers like Evita Chemicals and Vulcan Chemicals also list this compound in their catalogs.

Structure-Activity Relationships

Understanding the relationship between the structural features of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid and its biological activities provides insights into its potential mechanisms of action.

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